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Compound of Interest

Compound Name: Prepro VIP (111-122), human

Cat. No.: B549695 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals regarding the human peptide fragment Prepro VIP (111-

122). The focus is on proper disposal procedures, immediate safety protocols, and a summary

of its biological context.

Physicochemical Properties
The following table summarizes the key quantitative data for Prepro VIP (111-122).

Property Value Reference

Amino Acid Sequence
Val-Ser-Ser-Asn-Ile-Ser-Glu-

Asp-Pro-Val-Pro-Val
[1]

Molecular Formula C₅₃H₈₇N₁₃O₂₁ [1]

Molecular Weight 1242.35 g/mol (net) [1]

Peptide Purity (HPLC) >97% [1]

Theoretical pI 3.01 [1]

GRAVY (Grand Average of

Hydropathicity)
0.08 [1]

Immediate Safety and Handling Precautions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b549695?utm_src=pdf-interest
https://www.novoprolabs.com/p/prepro-vip-111-122-human-307624.html
https://www.novoprolabs.com/p/prepro-vip-111-122-human-307624.html
https://www.novoprolabs.com/p/prepro-vip-111-122-human-307624.html
https://www.novoprolabs.com/p/prepro-vip-111-122-human-307624.html
https://www.novoprolabs.com/p/prepro-vip-111-122-human-307624.html
https://www.novoprolabs.com/p/prepro-vip-111-122-human-307624.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the limited specific toxicity data for many synthetic peptides, it is crucial to treat Prepro

VIP (111-122) as a potentially hazardous material. Adherence to standard laboratory safety

protocols is mandatory.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.

Eye Protection: Use safety glasses or goggles to protect against splashes.

Lab Coat: A lab coat or other protective gown is required to prevent skin contact.

Handling Lyophilized Powder:

Work in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation

of the fine powder.

Before opening the vial, allow it to equilibrate to room temperature to avoid moisture

condensation.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with water for at least 15 minutes and seek medical attention.

Inhalation: Move to an area with fresh air and seek medical attention.

Spills: For liquid spills, absorb with sand or vermiculite. For powder spills, gently cover with

absorbent paper to avoid raising dust, then wet the paper before cleaning. Place all cleanup

materials in a sealed container for disposal.

Proper Disposal Procedures
All waste contaminated with Prepro VIP (111-122) must be segregated and disposed of as

hazardous chemical waste. Never dispose of this material in the regular trash or down the

drain.
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Step-by-Step Disposal Protocol:

Waste Segregation: At the point of generation, separate waste into three dedicated and

clearly labeled streams:

Solid Waste: Includes contaminated consumables such as pipette tips, tubes, gloves, and

absorbent paper.

Liquid Waste: Consists of unused or expired Prepro VIP (111-122) solutions and

contaminated buffers.

Sharps Waste: Needles, syringes, and any other contaminated items that can puncture the

skin.

Containerization:

Solid Waste: Collect in a dedicated, leak-proof container (e.g., high-density polyethylene)

that is kept closed when not in use.

Liquid Waste: Collect in a dedicated, leak-proof, and chemically resistant container.

Ensure compatibility with any solvents used.

Sharps Waste: Dispose of immediately in a designated, puncture-resistant, and leak-proof

sharps container.

Chemical Inactivation (Recommended for Liquid Waste):

For an added layer of safety, liquid peptide waste can be chemically inactivated.

Inactivation Reagents: Common options include a 10% bleach solution, 1 M sodium

hydroxide (NaOH), or 1 M hydrochloric acid (HCl).

Procedure: In a chemical fume hood, carefully add the liquid peptide waste to the

inactivation solution (a common ratio is 1 part waste to 10 parts inactivation solution).

Allow the mixture to stand for a recommended period (e.g., 24 hours) to ensure complete

degradation.

Institutional Protocols:
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Follow your institution's specific guidelines for hazardous waste disposal.

Contact your Environmental Health and Safety (EHS) department to schedule a pickup for

the properly segregated and labeled waste containers.

Experimental Protocols
As Prepro VIP (111-122) is a spacer peptide with no known significant biological function,

specific experimental protocols are not widely available.[2] The following is a general protocol

for the reconstitution and handling of lyophilized peptides.

Protocol: Reconstitution of Lyophilized Prepro VIP (111-122)

Preparation: Don the appropriate PPE (lab coat, safety goggles, and chemical-resistant

gloves) and perform all work in a chemical fume hood or a well-ventilated area.

Equilibration: Allow the vial of lyophilized Prepro VIP (111-122) to reach room temperature

before opening to prevent condensation.

Reconstitution:

Carefully open the vial.

Add the appropriate solvent. For many peptides, sterile, distilled water or a specific buffer

is suitable. The choice of solvent should be based on the peptide's properties and the

experimental requirements.

Gently swirl or vortex the vial to ensure the peptide dissolves completely. Avoid vigorous

shaking, which can lead to peptide aggregation.

Storage of Reconstituted Peptide:

For long-term storage, it is recommended to store the peptide in lyophilized form at -20°C

or -80°C.

Once reconstituted, store the solution as recommended by the manufacturer, typically at

-20°C or -80°C, to maintain stability. Avoid repeated freeze-thaw cycles by aliquoting the

solution.
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Biological Context and Signaling Pathways
Prepro VIP (111-122) is a peptide fragment derived from the precursor protein, prepro-

vasoactive intestinal peptide (prepro-VIP).[3] This precursor is proteolytically cleaved to

produce several bioactive peptides, most notably Vasoactive Intestinal Peptide (VIP) and

Peptide Histidine Methionine (PHM).[3][4]

Prepro VIP (111-122) itself is considered a "spacer peptide" that is situated between the PHM

and VIP sequences within the precursor.[2] Studies have indicated that, unlike VIP, Prepro VIP

(111-122) does not have a significant biological effect, such as the inhibition of smooth muscle

activity.[5] As it has no known functional significance, there is no established signaling pathway

directly associated with Prepro VIP (111-122).

The diagram below illustrates the processing of the Prepro VIP precursor into its various

peptide fragments.
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Processing of the Prepro-VIP precursor protein.

The following diagram illustrates the general experimental workflow for handling a lyophilized

peptide like Prepro VIP (111-122).
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General workflow for handling lyophilized peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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